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Compound Name:
5-Chloro-2,3-dimethylpyridine 1-

oxide

Cat. No.: B12974665

Get Quote

An In-Depth Technical Guide to 4-Chloro-2,3-dimethylpyridine 1-oxide

Foreword: On Nomenclature and Scope
This guide provides a comprehensive technical overview of the chemical compound identified

by the CAS Number 59886-90-7. While the topic specified was "5-Chloro-2,3-
dimethylpyridine 1-oxide," extensive database searches, including PubChem, indicate that

the correct and commercially recognized name for this structure is 4-Chloro-2,3-

dimethylpyridine 1-oxide. The authoritative IUPAC name for this compound is 4-chloro-2,3-

dimethyl-1-oxidopyridin-1-ium[1]. This document will, therefore, focus on the synthesis,

properties, and applications of this 4-chloro isomer, which is a critical intermediate in various

industrial and research settings.

Commonly used synonyms include:

4-Chloro-2,3-dimethylpyridine N-oxide[2][3]

4-Chloro-2,3-lutidine N-oxide[3]
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This compound is a versatile pyridine derivative highly valued in the synthesis of

pharmaceuticals and agrochemicals.[4] Its molecular structure facilitates effective interactions

within biological systems, establishing it as a cornerstone for the development of advanced

chemical entities.[4] This guide will delve into the fundamental chemistry, validated synthesis

protocols, and key applications of this important molecule, with a focus on providing actionable

insights for researchers and development professionals.

Physicochemical and Spectroscopic Profile
The identity and purity of 4-Chloro-2,3-dimethylpyridine 1-oxide are established through its

distinct physical properties and spectroscopic data. These characteristics are fundamental for

its application in regulated industries like pharmaceuticals, where batch-to-batch consistency is

paramount.

Physical and Chemical Properties
The compound is typically a white to light yellow crystalline powder.[4][5] Its stability and

handling requirements are crucial for both laboratory-scale synthesis and industrial production.

Property Value Source(s)

CAS Number 59886-90-7 [1][2]

Molecular Formula C₇H₈ClNO [1][4]

Molecular Weight 157.60 g/mol [1][2][4]

Appearance
White to light yellow crystalline

powder
[4][5]

Melting Point 101-107 °C [3][4]

Boiling Point 338.5°C (Predicted) [3]

Purity ≥ 98% [4]

Storage Conditions

Store at 0-8°C or Room

Temperature, under inert

atmosphere, protected from

moisture.

[3][4][6][7]
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Spectroscopic Validation
While a complete public dataset for all spectroscopic methods is not readily available, the

structure of 4-Chloro-2,3-dimethylpyridine 1-oxide allows for predictable characterization. The

following are expected analytical signatures for structural confirmation:

¹H NMR: The proton NMR spectrum is expected to show two distinct signals in the aromatic

region corresponding to the two protons on the pyridine ring, and two separate singlets in the

aliphatic region for the non-equivalent methyl groups at the C2 and C3 positions.

¹³C NMR: The carbon NMR spectrum should display seven distinct signals: five for the

aromatic carbons of the pyridine ring and two for the methyl group carbons.

Mass Spectrometry (MS): Electron ionization mass spectrometry (EI-MS) would show a

molecular ion (M+) peak. A characteristic isotopic pattern would be observed, with an (M+2)

peak approximately one-third the intensity of the M+ peak, which is definitive for a molecule

containing one chlorine atom.

Infrared (IR) Spectroscopy: The IR spectrum would feature characteristic absorption bands

for C-H stretching of the aromatic and methyl groups, C=C and C=N stretching vibrations

within the pyridine ring, and a strong band corresponding to the N-O stretching vibration,

which is indicative of the N-oxide functional group.

Synthesis Methodologies: From Precursor to
Product
The synthesis of 4-Chloro-2,3-dimethylpyridine 1-oxide is a critical process, particularly due to

its role as a key intermediate in the production of proton pump inhibitors (PPIs).[8] The

methodologies described below are based on established chemical literature and provide a

pathway to high-purity material.

Primary Synthesis Route: Nucleophilic Substitution of a
Nitro Group
The most well-documented and high-yielding synthesis proceeds from 4-nitro-2,3-

dimethylpyridine N-oxide. This process involves a nucleophilic aromatic substitution where the
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nitro group is displaced by a chloride ion.

Starting Material

Reagents & Conditions

Work-up & Isolation

Final Product

4-Nitro-2,3-dimethylpyridine
N-oxide

NaCl, HCl, CH₃CN
Benzyltributylammonium chloride

(Phase Transfer Catalyst)

Reaction Setup

Reflux (Boiling)
12 hours

Heating

Adjust to pH 9
(20% NaOH)

Quenching & Neutralization

Liquid-Liquid Extraction
(Dichloromethane)

Purification

Solvent Removal
(Reduced Pressure)

Concentration

4-Chloro-2,3-dimethylpyridine
1-oxide

(Yield: ~98.5%)

Isolation
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Caption: Synthesis workflow for 4-Chloro-2,3-dimethylpyridine 1-oxide.

Experimental Protocol:

Reaction Setup: In a suitable reaction vessel, a mixture of 4-nitro-2,3-dimethylpyridine N-

oxide (0.49 mol), sodium chloride (1.54 mol), and benzyltributylammonium chloride (16.6 g)

is suspended in acetonitrile (1350 ml) and 36% aqueous HCl (180 ml).[9]

Expertise & Causality: The use of benzyltributylammonium chloride is critical. It acts as a

phase transfer catalyst, facilitating the transport of the chloride anion from the aqueous

phase (from HCl and NaCl) to the organic phase where the starting material is more

soluble. This dramatically increases the reaction rate for the nucleophilic substitution.

Reaction Execution: The suspension is heated to reflux and stirred vigorously for 12 hours.

[9] Reaction progress can be monitored by Thin Layer Chromatography (TLC) or High-

Performance Liquid Chromatography (HPLC).

Work-up and Isolation: After cooling, the reaction mixture is carefully basified to a pH of 9

using a 20% sodium hydroxide solution.[9] This step neutralizes the excess HCl and

quenches the reaction.

Trustworthiness: This pH adjustment is crucial as it ensures the product, a weakly basic N-

oxide, is in its free form, making it extractable into an organic solvent.

Extraction: The organic phase is separated. The aqueous phase is further extracted with

dichloromethane to recover any dissolved product.[9]

Final Purification: The combined organic phases are dried over an anhydrous salt (e.g.,

Na₂SO₄), filtered, and the solvent is removed under reduced pressure to yield the final

product, 4-Chloro-2,3-dimethylpyridine 1-oxide.[9] Reported yields for this process are as

high as 98.5%.[9]

Industrial and Research Applications
4-Chloro-2,3-dimethylpyridine 1-oxide is not an end-product itself but rather a high-value

building block. Its utility spans multiple sectors of the chemical industry.
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Core Intermediate in Pharmaceutical Synthesis
The primary application of this compound is in pharmaceutical development.[4][10]

Proton Pump Inhibitors (PPIs): It is a documented key intermediate in the synthesis of 2-

(pyridin-2-ylmethanesulfinyl)-1H-benzimidazole-based drugs.[8] This class of drugs includes

some of the most widely used medications for treating acid-related gastrointestinal disorders.

The development of scalable and safe processes for its production is a significant focus in

process chemistry.[8]

Anti-inflammatory and Antimicrobial Agents: The compound also serves as a precursor in the

development of novel anti-inflammatory and antimicrobial agents.[4][10]

Drug Co-crystal Development: Pyridine N-oxides, as a class, are explored as "coformers" in

creating pharmaceutical co-crystals.[11] This strategy is used to improve the solubility and

bioavailability of active pharmaceutical ingredients (APIs).[11]
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4-Chloro-2,3-dimethylpyridine
1-oxide

Multi-step Synthesis
(e.g., coupling with benzimidazole thiols)

Active Pharmaceutical Ingredients
(APIs)

e.g., Omeprazole, Lansoprazole analogues Anti-inflammatory Agents
Antimicrobial Agents
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Caption: Role as a key intermediate in drug development pathways.

Agrochemicals and Material Science
Beyond pharmaceuticals, this intermediate finds use in other advanced applications:

Agricultural Chemicals: It is used in the formulation of modern pesticides and herbicides,

where it can improve the stability and absorption of the active ingredients in plants.[4][10]

Material Science: The pyridine N-oxide moiety can be incorporated into polymer formulations

to enhance thermal stability and chemical resistance.[4]
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Safety, Handling, and Storage
Proper handling of 4-Chloro-2,3-dimethylpyridine 1-oxide is essential to ensure laboratory and

personnel safety. The compound presents several hazards that must be managed with

appropriate engineering controls and personal protective equipment.
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Hazard Category Description
Precautionary
Statements

Source(s)

Skin Irritation Causes skin irritation.

H315: Wash hands

and any exposed skin

thoroughly after

handling.

[5][7]

Eye Irritation
Causes serious eye

irritation.

H319: Wear eye/face

protection. If irritation

persists, get medical

advice.

[5][7]

Mutagenicity
Suspected of causing

genetic defects.

H341: Obtain special

instructions before

use. Do not handle

until all safety

precautions have

been read.

[5]

Storage

Hygroscopic. Stable

under recommended

conditions.

Keep container tightly

closed in a dry, well-

ventilated place,

preferably under an

inert atmosphere.

[7]

Incompatibilities ---

Avoid strong oxidizing

agents, strong acids,

and strong bases.

[7]

Fire Hazard

Thermal

decomposition can

release irritating

gases and vapors

(CO, CO₂, NOx).

Use water spray, CO₂,

dry chemical, or

alcohol-resistant

foam. Wear self-

contained breathing

apparatus.

[7]

Conclusion
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4-Chloro-2,3-dimethylpyridine 1-oxide (IUPAC: 4-chloro-2,3-dimethyl-1-oxidopyridin-1-ium) is a

pivotal chemical intermediate whose importance is firmly established, particularly in the

pharmaceutical industry. Its role in the synthesis of proton pump inhibitors underscores its

value in producing life-changing medicines. The well-defined synthesis protocols, characterized

by high yields and scalability, ensure its continued availability for both large-scale

manufacturing and innovative research. For scientists and professionals in drug development

and chemical synthesis, a thorough understanding of this molecule's properties, reactivity, and

handling requirements is fundamental to leveraging its full potential in creating next-generation

chemical products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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